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Compound of Interest

Compound Name: 2-(2-Propoxyethoxy)benzyl alcohol

Cat. No.: B8527282 Get Quote

Executive Summary
2-(2-Propoxyethoxy)ethanol, commonly known as Diethylene Glycol Monopropyl Ether (DGPE)

or Propyl Carbitol, is a high-boiling, slow-evaporating glycol ether.[1] Its unique structure—

combining a lipophilic propyl tail with a hydrophilic polyethylene glycol backbone—grants it

exceptional amphiphilic solvency.[1]

This guide details protocols for using DGPE as a coupling agent, a solubility enhancer for

poorly water-soluble Active Pharmaceutical Ingredients (APIs), and a tail-solvent in

chromatographic separations.[1]
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Property Value Implication for Research

CAS Number 6881-94-3 Verification ID

Boiling Point 213°C (approx.)[1]
Non-volatile; requires vacuum

for removal.[1]

Water Solubility Miscible
Excellent coupling agent for

aqueous systems.[1]

Vapor Pressure < 0.1 mmHg @ 20°C

Low VOC; stable composition

during open-vessel handling.

[1]

Viscosity ~4-5 cP @ 25°C
Easy to pipette and pump;

lower than glycerol.[1]

Core Directive: Mechanism of Action
DGPE functions via Hydrotropic Coupling.[1] Unlike simple alcohols (ethanol) or non-polar

solvents (hexane), DGPE disrupts the crystalline lattice of hydrophobic drugs through its propyl

chain while simultaneously hydrogen-bonding with water via its ether oxygens and terminal

hydroxyl group.[1]

Structural Logic (Graphviz Visualization)
The following diagram illustrates the amphiphilic bridging mechanism of DGPE in a biphasic

system.
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Caption: DGPE acts as a molecular zipper, stabilizing the interface between hydrophobic

solutes and aqueous media.[1]

Experimental Protocols
Protocol A: Solubility Profiling for Hydrophobic APIs
Objective: Determine the saturation solubility of a drug candidate in DGPE to assess its viability

as a stock solvent or formulation co-solvent.[1]

Materials:

DGPE (≥99% purity, peroxide-free).[1]

API (powder form).[1]

0.22 µm PTFE Syringe Filter (Nylon is also acceptable, but PTFE is preferred for broad

compatibility).[1]

HPLC Vials.[1]

Thermomixer or Shaking Water Bath.[1]

Step-by-Step Methodology:
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Peroxide Check (Critical):

Insight: Glycol ethers can form explosive peroxides upon air exposure.[1]

Action: Test DGPE with a Quantofix® Peroxide test strip.[1] If >10 mg/L, treat with

activated alumina or discard.[1]

Excess Addition:

Weigh 10 mg of API into a 1.5 mL microcentrifuge tube.

Add 100 µL of DGPE.[1]

Checkpoint: If the solid dissolves instantly, the limit is >100 mg/mL.[1] Add more solid until

a precipitate remains visible.[1]

Equilibration:

Incubate at 25°C (or target temperature) with agitation (1000 rpm) for 24 hours.

Why: Viscous solvents like DGPE require longer diffusion times than methanol to reach

equilibrium.[1]

Separation:

Centrifuge at 10,000 x g for 10 minutes.

Validation: Ensure a pellet is visible.[1] If no pellet, the solution is not saturated; repeat

step 2.

Filtration & Dilution:

Filter the supernatant using a pre-warmed syringe and 0.22 µm PTFE filter.[1]

Dilute the filtrate 1:100 in Methanol (NOT water, to prevent precipitation) for HPLC

analysis.

Protocol B: Solvent Exchange via Azeotropic Distillation
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Objective: Remove DGPE from a reaction mixture.[1] Challenge: Due to its high boiling point

(213°C), direct rotary evaporation is difficult and risks thermal degradation of the product.[1]

Methodology:

Dilution: Dilute the DGPE reaction mixture with 4 volumes of Water (if product is water-

insoluble) or Ethyl Acetate.[1]

Extraction (If Water-Insoluble Product):

Wash the organic layer 3x with brine.[1] DGPE partitions significantly into the aqueous

phase due to its ether oxygens.[1]

Efficiency Check: Monitor the organic layer by TLC.[1] DGPE spots (stained with KMnO4)

should disappear after 3 washes.[1]

Lyophilization (Alternative):

If the product is water-soluble, dilute with water and freeze-dry.[1] DGPE does not freeze

easily and may remain as a liquid residue.[1]

Solution: Use a "Tert-Butanol" co-solvent system (50:50 Water:t-BuOH) to help entrain the

DGPE during lyophilization, though extraction is preferred.[1]

Safety & Handling (E-E-A-T)
Trustworthiness: This solvent is generally considered lower toxicity than ethylene glycol methyl

ethers (EGM/EGE), but strict adherence to safety is non-negotiable.[1]

Peroxide Formation: Like all glycol ethers, DGPE reacts with atmospheric oxygen to form

unstable hydroperoxides.[1]

Storage: Store under Nitrogen/Argon.[1]

Shelf-Life:[1] Test for peroxides every 3 months.[1]

Skin Absorption: Glycol ethers can penetrate skin.[1] Wear Butyl Rubber or Nitrile gloves

(check breakthrough times; standard nitrile may degrade with prolonged exposure).[1]
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Inhalation: While vapor pressure is low, generated mists are hazardous.[1] Always handle in

a fume hood.[1]

Comparative Solvent Selection
Use this table to decide if DGPE is the correct solvent for your application compared to

common alternatives.

Feature
DGPE (Propyl

Carbitol)
Benzyl Alcohol DMSO Ethanol

Boiling Point 213°C 205°C 189°C 78°C

Lipophilicity
Moderate (Propyl

chain)

High (Aromatic

ring)
Low Low

Water Miscibility Complete
Partial (~4

g/100mL)
Complete Complete

UV Cutoff ~210 nm
~280 nm

(Aromatic)
~268 nm ~205 nm

Best Use
Coupling agent,

Flow promoter

Preservative,

Aromatic solvent
Universal solvent Volatile carrier

Expert Insight: If your original query regarding "2-(2-Propoxyethoxy)benzyl alcohol" intended

to find a solvent that combines the aromatic solvency of Benzyl Alcohol with the water

miscibility of a glycol ether, DGPE is the superior functional choice because it maintains water

miscibility, whereas Benzyl Alcohol has limited aqueous solubility.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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as-a-solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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